Cas no 832102-04-2 (3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-)
![3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)- structure](https://www.kuujia.com/scimg/cas/832102-04-2x500.png)
832102-04-2 structure
Product name:3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-
3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-
- (3R)-1-[(6-nitroquinolin-2-yl)methyl]pyrrolidin-3-ol
- (R)-1-((6-Nitroquinolin-2-yl)methyl)pyrrolidin-3-ol
- 832102-04-2
- DTXSID90835489
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- Inchi: InChI=1S/C14H15N3O3/c18-13-5-6-16(9-13)8-11-2-1-10-7-12(17(19)20)3-4-14(10)15-11/h1-4,7,13,18H,5-6,8-9H2/t13-/m1/s1
- InChI Key: IHKZRAKSZJHBKZ-CYBMUJFWSA-N
- SMILES: C1CN(CC1O)CC2=NC3=C(C=C2)C=C(C=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.11134135g/mol
- Monoisotopic Mass: 273.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.2Ų
- XLogP3: 1.4
3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)- Related Literature
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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